Cas no 1217473-60-3 (3,3’,5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride)

• Product Name: 3,3’,5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride
• CAS No: 1217473-60-3
• MF: C₁₅H₁₃ClI₃NO₄
• MW: 693.390369176865
• CID: 1003569
• PubChem ID: 329762882
• Update Time: 2025-08-05

3,3’,5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3',5-Triiodothyronine-tyrosine ring-13C6 (T3)
• 3,3,5-Triiodothyronine-(Tyrosine Ring-13C6) Hydrochloride
• L-Liothyronine13C6 hydrochloride
• 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride; L-Tyrosine-1,2,3,4,5,6-13C6, O-(4-hydroxy-3-iodophenyl)-3,5-diiodo-, hydrochloride (1:1); 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) hydrochloride; 3,3',5-Triiodo-L-thyronine-13C6 hydrochloride; 3,3',5-Triiodo-L-thyronine-1,2,3,4,5,6-13C6 hydrochlorid
• J-004624
• 3,3',5-triiodothyronine-(tyrosine ring-13c6) hydrochloride
• Triiodothyronine-13C6( hydrochloride)
• AKOS025311579
• 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) hydrochloride, 99 atom % 13C, 95% (CP)
• CS-0356238
• Triiodothyronine-[13C6] hydrochloride (L-Liothyronine; T3)
• DTXSID60746331
• HY-141939S
• O-(4-Hydroxy-3-iodophenyl)-3,5-diiodo-L-(1,2,3,4,5,6-~13~C_6_)tyrosine--hydrogen chloride (1/1)
• 1217473-60-3
• 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) hydrochloride
• 3,3?,5-Triiodothyronine-(tyrosine phenyl-13C6) hydrochloride
• (2S)-2-amino-3-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]propanoic acid;hydrochloride
• 3,3’,5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride

• MDL： MFCD11973724
• Inchi： 1S/C15H12I3NO4.ClH/c16-9-6-8(1-2-13(9)20)23-14-10(17)3-7(4-11(14)18)5-12(19)15(21)22;/h1-4,6,12,20H,5,19H2,(H,21,22);1H/t12-;/m0./s1/i3+1,4+1,7+1,10+1,11+1,14+1;
• InChI Key： HFEMPWKWYHWPQX-JHEBROADSA-N
• SMILES： I[13C]1[13C](=[13C]([13CH]=[13C]([13CH]=1)C[C@@H](C(=O)O)N)I)OC1C=CC(=C(C=1)I)O.Cl

Computed Properties

• Exact Mass: 692.7869g/mol
• Monoisotopic Mass: 692.7869g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol with 0.1N NH3
• Vapor Pressure: Not available

3,3’,5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H335-H361
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-36/37/38-62
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 3,3’,5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride

Compound CAS No. 1217473-60-3: 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride

The compound with CAS No. 1217473-60-3, known as 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of endocrinology and drug development. This compound is a derivative of triiodothyronine (T3), a naturally occurring thyroid hormone, with modifications that enhance its utility in research and therapeutic applications. The inclusion of the tyrosine phenyl-13C6 group introduces unique properties, making it a valuable tool in studying thyroid hormone metabolism and action.

Triiodothyronine (T3) is one of the primary hormones produced by the thyroid gland and plays a critical role in regulating metabolism, growth, and development. The natural form of T3 is rapidly metabolized in the body, which limits its direct therapeutic use. However, the tyrosine phenyl-13C6 modification in this compound significantly alters its pharmacokinetic profile. This modification enhances stability and bioavailability, making it an ideal candidate for research into thyroid hormone analogs and potential therapeutic agents.

Recent studies have focused on the biological activity of this compound, particularly its ability to mimic or modulate the effects of endogenous T3. Researchers have utilized this compound to investigate the molecular mechanisms underlying thyroid hormone resistance and to develop novel strategies for treating conditions such as hypothyroidism and thyroid cancer. The phenyl-13C6 group serves as a stable isotope label, enabling precise tracking of the compound's fate within biological systems using advanced analytical techniques like mass spectrometry.

The synthesis of 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern synthetic methods. The incorporation of the phenyl-13C6 group requires meticulous control over reaction conditions to ensure high purity and isotopic enrichment. This compound is typically synthesized in small quantities due to its specialized applications in research settings.

In terms of therapeutic applications, this compound holds promise as a precursor for developing long-acting thyroid hormone analogs. Its enhanced stability allows for sustained release profiles, which could improve patient compliance and treatment outcomes. Additionally, the use of stable isotopes like phenyl-13C6 enables researchers to study drug distribution and metabolism without introducing radioactive materials, aligning with current safety and environmental standards.

Recent advancements in molecular imaging have also leveraged this compound as a tracer for visualizing thyroid function and disease progression. By incorporating the phenyl-13C6 group, researchers can achieve high sensitivity and specificity in imaging studies, providing valuable insights into thyroid physiology and pathology.

Despite its potential benefits, the development of 3,3',5-Triiodothyronine-(tyrosine phenyl-13C6) Hydrochloride faces challenges related to scalability and cost-effectiveness. Current synthesis methods are labor-intensive and require specialized equipment, limiting widespread adoption. However, ongoing research aims to optimize production processes and reduce costs, making this compound more accessible for large-scale studies and clinical trials.

In conclusion, CAS No. 1217473-60-3 represents a cutting-edge advancement in thyroid hormone research with diverse applications in medicine and pharmacology. Its unique structure and properties make it an invaluable tool for understanding thyroid hormone biology and developing innovative therapeutic strategies. As research progresses, this compound is expected to play an increasingly important role in advancing our knowledge of endocrine systems and improving patient care.